N-Methyl-N-[2-(2-piperidinyl)ethyl]-cyclohexanamine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-Methyl-N-[2-(2-piperidinyl)ethyl]-cyclohexanamine dihydrochloride” is a compound that belongs to the class of piperidines . Piperidines are six-membered heterocycles including one nitrogen atom and five carbon atoms in the sp3-hybridized state . They are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
Piperidines and their derivatives are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Chemical Reactions Analysis
Piperidines undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives . These reactions include hydrogenation, cyclization, cycloaddition, annulation, and amination .Scientific Research Applications
Analytical Profiling and Detection
N-Methyl-N-[2-(2-piperidinyl)ethyl]-cyclohexanamine dihydrochloride has been a subject of analytical research. De Paoli et al. (2013) characterized this compound using various analytical techniques including gas chromatography, nuclear magnetic resonance spectroscopy, and liquid chromatography for detection in biological matrices like blood and urine (De Paoli et al., 2013).
Synthesis and Structural Analysis
The synthesis and structural analysis of compounds related to this compound have been explored. De Costa et al. (1992) synthesized a part-structure derived from similar compounds, exploring its binding affinity at sigma receptors, which could lead to potential therapeutic applications (De Costa et al., 1992).
Neuropharmacological Research
Research has also focused on the neuropharmacological aspects of compounds similar to this compound. Hiebert and Silverman (1988) studied analogues as inhibitors and inactivators of monoamine oxidase, which is significant for understanding neurotoxicity and potential therapeutic applications (Hiebert & Silverman, 1988).
Exploration of Receptor Interactions
Further research has investigated the interaction of related compounds with various receptors. For example, Craven et al. (1994) studied the effects of certain compounds on serotonin-containing neurons, contributing to the understanding of how these compounds may interact with neurotransmitter systems (Craven et al., 1994).
Pharmaceutical Development
The development of pharmaceuticals often involves studies on compounds like this compound. Bergeron et al. (2001) evaluated a group of analogs for treating symptoms of irritable bowel syndrome, showing the potential of such compounds in therapeutic contexts (Bergeron et al., 2001).
Future Directions
Mechanism of Action
Target of action
Piperidine derivatives can interact with a variety of receptors and enzymes in the body .
Mode of action
Without specific information on this compound, it’s difficult to describe its exact mode of action. Generally, piperidine derivatives can act as agonists or antagonists at their target sites, modulating the activity of these targets .
Biochemical pathways
Piperidine derivatives can influence various biochemical pathways depending on their specific targets .
Pharmacokinetics
Generally, tertiary aliphatic amines like this compound can be biotransformed into tertiary amine oxides .
Result of action
The effects would depend on the specific targets and pathways it influences .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-Methyl-N-[2-(2-piperidinyl)ethyl]-cyclohexanamine dihydrochloride involves the reaction of cyclohexanone with N-methylpiperidine to form N-methylcyclohexanone, which is then reacted with 2-chloroethylamine hydrochloride to form N-methyl-N-[2-(2-chloroethyl)cyclohexyl]amine hydrochloride. This intermediate is then reacted with piperidine to form the final product, N-Methyl-N-[2-(2-piperidinyl)ethyl]-cyclohexanamine dihydrochloride.", "Starting Materials": [ "Cyclohexanone", "N-methylpiperidine", "2-chloroethylamine hydrochloride", "Piperidine", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with N-methylpiperidine in the presence of hydrochloric acid and sodium hydroxide to form N-methylcyclohexanone.", "Step 2: N-methylcyclohexanone is reacted with 2-chloroethylamine hydrochloride in the presence of sodium hydroxide to form N-methyl-N-[2-(2-chloroethyl)cyclohexyl]amine hydrochloride.", "Step 3: N-methyl-N-[2-(2-chloroethyl)cyclohexyl]amine hydrochloride is reacted with piperidine in the presence of ethanol to form N-Methyl-N-[2-(2-piperidinyl)ethyl]-cyclohexanamine dihydrochloride." ] } | |
CAS No. |
1220017-90-2 |
Molecular Formula |
C14H29ClN2 |
Molecular Weight |
260.84 g/mol |
IUPAC Name |
N-methyl-N-(2-piperidin-2-ylethyl)cyclohexanamine;hydrochloride |
InChI |
InChI=1S/C14H28N2.ClH/c1-16(14-8-3-2-4-9-14)12-10-13-7-5-6-11-15-13;/h13-15H,2-12H2,1H3;1H |
InChI Key |
IRZIYRNCESGUEJ-UHFFFAOYSA-N |
SMILES |
CN(CCC1CCCCN1)C2CCCCC2.Cl.Cl |
Canonical SMILES |
CN(CCC1CCCCN1)C2CCCCC2.Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.